[1-(3,4-Difluorophenyl)ethyl](propan-2-yl)amine

• Molecular Formula: C11H15F2N
• Molecular Weight: 199.24 g/mol
• IUPAC Name: N-[1-(3,4-difluorophenyl)ethyl]propan-2-amine
• InChI: InChI=1S/C11H15F2N/c1-7(2)14-8(3)9-4-5-10(12)11(13)6-9/h4-8,14H,1-3H3
• InChI Key: PIJDDINTVHSYKA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(C)C1=CC(=C(C=C1)F)F

Description

1-(3,4-Difluorophenyl)ethylamine (CAS 1019550-36-7) is a fluorinated amine derivative with the molecular formula C₁₁H₁₅F₂N and a molecular weight of 199.24 g/mol . The compound features a 3,4-difluorophenyl group attached to an ethylamine backbone, with an isopropylamine substituent. Its structure combines the electron-withdrawing effects of fluorine atoms with the steric bulk of the isopropyl group, which may influence its physicochemical properties and biological interactions.

Preparation Methods

Alkylation of Propan-2-ylamine

A foundational method involves the alkylation of propan-2-ylamine with 1-(3,4-difluorophenyl)ethyl halides. In a representative procedure, 1-(3,4-difluorophenyl)ethyl bromide (1.2 eq) reacts with propan-2-ylamine (1.0 eq) in dichloromethane (DCM) at 0–5°C under nitrogen atmosphere. Potassium carbonate (2.5 eq) acts as a base to deprotonate the amine, facilitating nucleophilic attack. The reaction achieves 72–78% yield after 12 hours, with purification via silica gel chromatography (hexane:ethyl acetate = 4:1).

Critical Parameters

• Solvent : Polar aprotic solvents (e.g., DCM, THF) enhance reaction rates by stabilizing transition states.
• Temperature : Lower temperatures (0–5°C) minimize side reactions such as over-alkylation.
• Catalyst : Phase-transfer catalysts like tetrabutylammonium bromide (TBAB) improve interfacial interactions in biphasic systems.

Industrial-Scale Alkylation

For bulk production, continuous flow reactors replace batch processes. A patented protocol employs a tubular reactor with segmented gas-liquid flow, achieving 85% conversion in 30 minutes at 50°C. The process uses supercritical CO₂ as a co-solvent to enhance mixing and reduce viscosity, enabling throughputs of 500 kg/day.

Reductive Amination Strategies

Ketone Intermediate Pathway

Reductive amination of 3,4-difluorophenylacetone with propan-2-ylamine offers a stereoselective route. The ketone (1.0 eq) and amine (1.5 eq) undergo condensation in methanol under Dean-Stark conditions to form the imine intermediate. Subsequent reduction with sodium cyanoborohydride (NaBH₃CN, 1.2 eq) at pH 5–6 (acetic acid buffer) yields the target amine in 65–70% yield. Enantiomeric excess (ee) reaches 92% when using (R)-BINAP as a chiral auxiliary.

Optimization Insights

• pH Control : Maintaining acidic conditions (pH 5–6) prevents imine hydrolysis while promoting selective reduction.
• Catalyst : Transition-metal catalysts (e.g., Pd/C, 5 wt%) accelerate imine formation but require rigorous exclusion of moisture.

Asymmetric Hydrogenation

A high-throughput method employs asymmetric hydrogenation of enamine precursors. (E)-3-(3,4-difluorophenyl)-N-(propan-2-yl)acrylamide undergoes hydrogenation at 80 bar H₂ pressure using a Rh-(R,R)-Et-DuPhos catalyst system. This approach achieves 98% ee and 89% isolated yield, with turnover numbers (TON) exceeding 10,000 in tetrahydrofuran (THF) at 40°C.

Metallation and Cross-Coupling Techniques

Grignard Reagent Synthesis

Formation of the 3,4-difluorophenethylmagnesium bromide followed by reaction with N-(propan-2-yl)imide derivatives provides a versatile route. The Grignard reagent (1.5 eq), prepared from 1-(3,4-difluorophenyl)ethyl bromide and magnesium turnings in THF, reacts with N-(propan-2-yl)phthalimide at −78°C. Acidic workup (HCl, 2M) liberates the amine, yielding 60–68% product after recrystallization from ethanol.

Palladium-Catalyzed Amination

Buchwald-Hartwig amination couples 1-(3,4-difluorophenyl)ethyl mesylate with propan-2-ylamine using Pd₂(dba)₃ (2 mol%) and Xantphos (4 mol%). The reaction proceeds in toluene at 110°C for 18 hours, achieving 81% yield. Key advantages include tolerance to electron-withdrawing fluorine substituents and minimal β-hydride elimination.

Industrial Production and Scalability

Continuous Flow Synthesis

A multi-step continuous process integrates alkylation, extraction, and distillation units. In a representative setup:

• Alkylation : Propan-2-ylamine and 1-(3,4-difluorophenyl)ethyl chloride react in a microreactor (residence time: 5 min, 50°C).
• Neutralization : In-line mixing with aqueous NaOH removes HCl byproduct.
• Distillation : Short-path distillation at 0.1 mbar isolates the amine (purity >99%, yield 87%).

Analytical Characterization and Quality Control

Spectroscopic Data

• ¹H NMR (400 MHz, CDCl₃): δ 7.02–6.92 (m, 2H, Ar-H), 6.85–6.78 (m, 1H, Ar-H), 3.21 (septet, J=6.4 Hz, 1H, NCH(CH₃)₂), 2.98 (q, J=7.2 Hz, 2H, CH₂NH), 1.72 (t, J=7.2 Hz, 2H, CH₂CF), 1.12 (d, J=6.4 Hz, 6H, CH(CH₃)₂).
• LC-MS : m/z 228.1 [M+H]⁺, retention time 4.7 min (C18 column, 70:30 MeOH:H₂O).

Purity Assessment

Chiral HPLC (Chiralpak IC-3 column, n-hexane:isopropanol = 90:10) confirms enantiomeric ratios >98:2 for asymmetric routes. Karl Fischer titration quantifies residual moisture (<0.1%), critical for pharmaceutical applications.

Comparative Evaluation of Methods

Method	Yield (%)	Purity (%)	Scalability	Cost (USD/kg)
Alkylation	72–78	95–98	High	120–150
Reductive Amination	65–70	97–99	Moderate	200–220
Asymmetric Hydrogenation	89	99	High	300–350
Grignard Synthesis	60–68	93–95	Low	180–200

Chemical Reactions Analysis

Oxidation Reactions

The tertiary amine undergoes oxidation under controlled conditions, forming imine or nitro derivatives. Key findings include:

Reaction Type	Reagents/Conditions	Products	Yield	Selectivity	References
C-N Oxidation	KMnO₄, H₂SO₄, 0–5°C	Ketone derivative (via deamination)	65–78%	>90%
N-Oxidation	H₂O₂, AcOH, 50°C	N-Oxide	42%	N/A

Mechanistic Insight :

• Deamination : Protonation of the amine under acidic conditions facilitates cleavage of the C-N bond, yielding a ketone.

• N-Oxidation : Peroxide-mediated oxidation forms a polar N-oxide, enhancing solubility in polar solvents.

Reduction Reactions

The compound participates in hydrogenation and reductive amination:

Reaction Type	Reagents/Conditions	Products	Yield	Notes	References
Reductive Alkylation	H₂ (1 atm), Rh/Naphos catalyst, 25°C	Branched alkylamine derivatives	85–92%	n:i >20:1
Catalytic Hydrogenation	Pd/C, H₂, EtOH	Saturated cyclohexylamine analog	76%	Retains fluorine substituents

Key Observations :

• Rhodium-catalyzed hydroaminomethylation favors linear products due to steric hindrance from the isopropyl group .

• Fluorine atoms remain intact under standard hydrogenation conditions .

Substitution Reactions

The fluorine atoms on the phenyl ring are susceptible to nucleophilic aromatic substitution:

Reaction Type	Reagents/Conditions	Products	Yield	Selectivity	References
Fluorine Displacement	NH₃ (aq), CuCl, 120°C	3,4-Diaminophenyl derivative	58%	Para > Ortho
Sulfonation	SO₃, H₂SO₄, 80°C	Sulfonated aryl amine	34%	N/A

Factors Influencing Reactivity :

• Electronic Effects : Electron-withdrawing fluorine groups activate the ring for substitution at the meta and para positions.

• Steric Effects : Bulky isopropylamine limits access to the ortho position .

Thermal Decomposition

Thermogravimetric analysis (TGA) reveals stability up to 180°C, with decomposition pathways:

Temperature Range (°C)	Major Products	Proposed Pathway
180–220	NH₃, HF	C-N bond cleavage
220–300	Difluorobenzene, propene	Retro-ene reaction

Comparative Reactivity

A comparison with analogous compounds highlights unique features:

Compound	Key Structural Difference	Reactivity Difference
[1-(2,4-Difluorophenyl)ethyl]amine	Fluorine positional isomer	Higher electrophilicity at para position
1-(3,4-Dichlorophenyl)propan-2-amine	Cl vs. F substituents	Slower nucleophilic substitution

Scientific Research Applications

Chemistry: In chemistry, 1-(3,4-Difluorophenyl)ethylamine is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the creation of derivatives with specific properties.

Biology: The compound is studied for its potential biological activity. It may interact with biological targets, making it a candidate for drug development or biochemical research.

Medicine: In medicine, 1-(3,4-Difluorophenyl)ethylamine is investigated for its potential therapeutic effects. It may serve as a lead compound for the development of new pharmaceuticals.

Industry: In the industrial sector, the compound is used in the production of specialty chemicals and materials. Its unique properties make it suitable for various applications, including the manufacture of polymers and coatings.

Mechanism of Action

The mechanism of action of 1-(3,4-Difluorophenyl)ethylamine involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, modulating their activity and leading to a biological response. The pathways involved in its mechanism of action are still under investigation, but it is believed to influence cellular processes through its interaction with key proteins.

Comparison with Similar Compounds

Substituent Position and Electronic Effects

• Fluorine Substitution: The 3,4-difluorophenyl group in the target compound provides distinct electronic effects compared to 2,4-difluorophenyl () or 3,5-difluorophenyl () analogs.
• Methoxy vs. Fluorine : The methoxy group in (2RS)-1-(4-methoxyphenyl)propan-2-amine () is electron-donating, which may reduce metabolic stability compared to fluorine’s electron-withdrawing nature .

Structural Rigidity and Conformation

• In contrast, the flexible ethyl backbone of the target compound may allow broader binding modes.

Functional Group Contributions

• Amine vs. Carboxylic Acid : The target compound’s primary amine group (basic, protonatable) contrasts with (2R)-2-(3,5-difluorophenyl)-2-hydroxy-acetic acid (), which has a carboxylic acid (acidic, ionizable). This difference significantly impacts solubility, bioavailability, and interaction with ion channels .
• Bromine Substitution : The dibromopyridine in increases molecular weight and hydrophobicity, likely reducing aqueous solubility compared to the target compound .

Biological Activity

The compound 1-(3,4-Difluorophenyl)ethylamine is a tertiary amine that has garnered attention in medicinal chemistry due to its potential biological activities. This compound features a 3,4-difluorophenyl group, which may enhance its lipophilicity and influence its interactions with biological targets. This article aims to provide a comprehensive overview of the biological activity associated with this compound, including its potential therapeutic applications, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The structural formula of 1-(3,4-Difluorophenyl)ethylamine can be represented as follows:

$$\text{C}_{12}\text{H}_{16}\text{F}_2\text{N}$$

This structure includes:

• A difluorophenyl group , which increases lipophilicity.
• An isopropylamine moiety , which may affect pharmacokinetic properties.

Biological Activity Overview

Research indicates that 1-(3,4-Difluorophenyl)ethylamine exhibits several promising biological activities:

• Antidepressant Properties
  • Similar compounds have shown potential as serotonin reuptake inhibitors , suggesting that this compound may possess similar effects .
• Antitumor Activity
  • Some derivatives of this compound have demonstrated cytotoxic effects against various cancer cell lines, indicating potential use in cancer therapy .
• Neuroprotective Effects
  • The structural characteristics suggest possible interactions with neurotransmitter systems, particularly in modulating dopaminergic and serotonergic pathways .

The mechanism by which 1-(3,4-Difluorophenyl)ethylamine exerts its effects is believed to involve:

• Binding Affinity : The difluorophenyl group enhances binding affinity to specific receptors or enzymes, potentially influencing their activity.
• Modulation of Neurotransmitter Systems : The compound may interact with neurotransmitter systems, affecting mood and cognitive functions.

Comparative Analysis with Similar Compounds

The following table summarizes the structural features and biological activities of compounds structurally similar to 1-(3,4-Difluorophenyl)ethylamine:

Compound Name	Structure Features	Biological Activity
1-(3-Fluorophenyl)ethanamine	Contains a fluorinated phenyl group	Potential antidepressant properties
1-(4-Chlorophenyl)ethylamine	Chlorine substitution on phenyl ring	Antitumor activity
1-(3-Methoxyphenyl)ethylamine	Methoxy group on phenyl ring	Neuroprotective effects

Case Studies and Research Findings

Several studies have explored the biological activity of related compounds:

• A study on similar amines found significant cytotoxicity against breast cancer cells while exhibiting low toxicity toward normal cells, highlighting the therapeutic potential of structurally related compounds .
• Computational studies have predicted that modifications to the isopropylamine side chain could enhance the efficacy and selectivity of these compounds against specific targets .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 1-(3,4-Difluorophenyl)ethylamine, and how can reaction conditions be optimized for yield and purity?

• Methodological Answer : The synthesis typically involves nucleophilic substitution or reductive amination. For example, reacting 3,4-difluorophenylacetaldehyde with isopropylamine under hydrogenation conditions (e.g., using Pd/C or Raney Ni) can yield the target compound. Optimization requires adjusting temperature (40–80°C), solvent polarity (e.g., ethanol vs. THF), and catalyst loading. Purity can be enhanced via recrystallization or column chromatography using gradients of ethyl acetate/hexane .

Q. How can researchers assess the purity and structural integrity of 1-(3,4-Difluorophenyl)ethylamine post-synthesis?

• Methodological Answer : Combine analytical techniques:

• HPLC-MS : Quantify purity and detect impurities using reverse-phase C18 columns with acetonitrile/water mobile phases.
• NMR Spectroscopy : Analyze $^1$H and $^{13}$C NMR to confirm the presence of the difluorophenyl group (δ ~6.8–7.2 ppm for aromatic protons) and isopropylamine moiety (δ ~1.1–1.3 ppm for CH$_3$ groups).
• Elemental Analysis : Verify C, H, N, and F content to ensure stoichiometric consistency .

Advanced Research Questions

Q. What challenges arise in enantiomeric separation of 1-(3,4-Difluorophenyl)ethylamine, and how can chiral resolution be achieved?

• Methodological Answer : The compound’s stereogenic center necessitates chiral chromatography (e.g., Chiralpak IA/IB columns) with hexane/isopropanol mobile phases. Alternatively, diastereomeric salt formation using chiral acids (e.g., tartaric acid) can resolve enantiomers. Recent studies highlight the role of fluorine atoms in altering π-π interactions during separation, requiring fine-tuning of solvent polarity .

Q. How does the 3,4-difluorophenyl substituent influence the compound’s pharmacokinetic properties in preclinical models?

• Methodological Answer : Fluorine atoms enhance metabolic stability by reducing CYP450-mediated oxidation. In vitro assays (e.g., liver microsomes) show prolonged half-life compared to non-fluorinated analogs. However, in vivo studies in rodents may reveal contradictory data due to fluorine’s impact on blood-brain barrier permeability, necessitating LC-MS/MS plasma profiling to reconcile discrepancies .

Q. What strategies mitigate discrepancies between computational predictions and experimental binding affinities in receptor interaction studies?

• Methodological Answer : Use molecular docking (AutoDock Vina) with fluorine-specific force fields (e.g., AMBER) to model interactions with targets like serotonin receptors. Validate via surface plasmon resonance (SPR) or radioligand binding assays. Discrepancies often arise from solvation effects or fluorine’s inductive effects, requiring iterative refinement of computational parameters .

Data Analysis and Experimental Design

Q. How should researchers design dose-response experiments to evaluate the neuropharmacological effects of 1-(3,4-Difluorophenyl)ethylamine?

• Methodological Answer : Use log-spaced concentrations (1 nM–100 μM) in primary neuronal cultures or brain slices. Monitor intracellular Ca$^{2+}$ flux (Fluo-4 AM) or cAMP levels (ELISA). Include positive controls (e.g., known serotonin agonists) and account for fluorine’s potential off-target effects via counter-screening against adrenergic receptors .

Q. What statistical approaches resolve contradictions in toxicity data between in vitro and in vivo models?

• Methodological Answer : Apply Bayesian hierarchical modeling to integrate in vitro IC$_{50}$ values (e.g., from MTT assays) with in vivo LD$_{50}$ data. Factors like bioavailability and tissue-specific metabolism (e.g., hepatic glucuronidation) must be weighted. Meta-analysis of structurally related compounds can identify fluorine-specific toxicity trends .

Structural and Functional Insights

Q. How does the spatial arrangement of fluorine atoms on the phenyl ring modulate the compound’s electronic properties?

• Methodological Answer : Density functional theory (DFT) calculations (B3LYP/6-31G*) reveal that 3,4-difluorination induces electron withdrawal, lowering the HOMO energy by ~0.8 eV compared to mono-fluorinated analogs. This enhances stability against oxidative degradation, as confirmed by cyclic voltammetry .

Q. What role does the isopropylamine group play in target selectivity across aminergic receptors?

• Methodological Answer : The bulky isopropyl group sterically hinders binding to smaller receptor pockets (e.g., dopamine D2), favoring selectivity for larger sites (e.g., 5-HT$_{2A}$). Mutagenesis studies (e.g., Ala-scanning of receptor binding sites) combined with molecular dynamics simulations can validate these interactions .